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Compound of Interest

Compound Name: 2-Methyloctanal

Cat. No.: B1594714 Get Quote

An In-depth Technical Guide to the Structural Formula and Isomers of 2-Methyloctanal

Introduction
2-Methyloctanal, a branched-chain aldehyde, is a significant compound in the fields of flavor,

fragrance, and chemical synthesis. Its distinct floral and citrus notes make it a valuable

ingredient in perfumery and food industries.[1] For researchers, scientists, and professionals in

drug development, a thorough understanding of its structural characteristics and isomeric forms

is crucial for its application and for the development of new molecules with desired properties.

This guide provides a detailed examination of the structural formula of 2-methyloctanal, its
constitutional and stereoisomers, and relevant experimental protocols.

Structural Formula of 2-Methyloctanal
2-Methyloctanal is an aliphatic aldehyde with the molecular formula C9H18O.[2] Its structure

consists of an eight-carbon chain (octanal) with a methyl group substituted at the second

carbon atom. The aldehyde functional group (-CHO) is located at the terminus of the main

carbon chain.

Caption: Structural formula of 2-methyloctanal.

Isomers of 2-Methyloctanal
Isomers are molecules that have the same molecular formula but different arrangements of

atoms. For 2-methyloctanal (C9H18O), both constitutional isomers and stereoisomers exist.
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Constitutional Isomers
Constitutional isomers have the same molecular formula but different connectivity of atoms.

The molecular formula C9H18O can represent various aldehydes and ketones.[3]

Positional Isomers (Aldehydes): The methyl group can be at different positions along the

octanal chain, or the main chain length can vary. For example, 3-methyloctanal and nonanal

are constitutional isomers of 2-methyloctanal.[4][5][6]

Functional Group Isomers (Ketones): The carbonyl group can be located within the carbon

chain, forming a ketone. For example, 2-nonanone is a functional group isomer of 2-
methyloctanal.

Constitutional Isomers of C9H18O

2-Methyloctanal (Aldehyde)

Nonanal (Aldehyde)

Positional Isomer

2-Nonanone (Ketone)

Functional Group Isomer

Click to download full resolution via product page

Caption: Relationship between constitutional isomers of C9H18O.

Stereoisomers
Stereoisomers have the same molecular formula and connectivity but differ in the spatial

arrangement of their atoms. 2-Methyloctanal possesses a chiral center at the second carbon

atom (C2), the carbon to which the methyl group is attached. A chiral center is a carbon atom

bonded to four different groups. This chirality gives rise to two stereoisomers that are non-

superimposable mirror images of each other, known as enantiomers.[7]
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The two enantiomers are designated as (R)-2-methyloctanal and (S)-2-methyloctanal based

on the Cahn-Ingold-Prelog priority rules. The general formula for the maximum number of

stereoisomers is 2^n, where 'n' is the number of chiral centers.[7][8][9] For 2-methyloctanal,
with one chiral center (n=1), there are 2^1 = 2 possible stereoisomers.

Stereoisomers of 2-Methyloctanal

(R)-2-Methyloctanal

(S)-2-Methyloctanal

Enantiomers (Mirror Images)

Click to download full resolution via product page

Caption: Enantiomeric pair of 2-methyloctanal.

Physicochemical Properties
The physicochemical properties of 2-methyloctanal are summarized in the table below. These

properties are essential for its handling, formulation, and application in various fields.
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Property Value Reference

Molecular Formula C9H18O [2][10]

Molecular Weight 142.24 g/mol [2][10]

Appearance Colorless oily liquid [1]

Odor Floral, rose, lily-like [1]

Boiling Point 189.85°C (estimate) [1]

Melting Point -18°C (estimate) [1]

Density
0.82100 to 0.82900 @ 25.00

°C
[11]

Refractive Index 1.42300 @ 14.00 °C [12]

Flash Point 156.00 °F (68.89 °C) [12]

Solubility
Insoluble in water; soluble in

alcohol and oils
[1]

LogP 3.38 [1][11]

Experimental Protocols
The analysis and characterization of 2-methyloctanal and its isomers often involve

chromatographic and spectroscopic techniques. A common method for its analysis is Reverse-

Phase High-Performance Liquid Chromatography (RP-HPLC).[2]

Analysis of 2-Methyloctanal by RP-HPLC
This method allows for the separation and quantification of 2-methyloctanal in a sample.

Objective: To analyze the purity of 2-methyloctanal or quantify its presence in a mixture.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system
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UV or Mass Spectrometry (MS) detector

Newcrom R1 HPLC column (or equivalent C18 column)[2]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acidifier like phosphoric acid

or formic acid (for MS compatibility).[2]

Procedure:

Prepare a standard solution of 2-methyloctanal of known concentration in a suitable

solvent (e.g., acetonitrile).

Prepare the sample solution by dissolving it in the mobile phase.

Set up the HPLC system with the appropriate column and mobile phase composition.

Inject the standard solution to determine the retention time and response factor.

Inject the sample solution.

Monitor the eluent using the detector. The peak corresponding to 2-methyloctanal is
identified by its retention time.

Quantify the amount of 2-methyloctanal in the sample by comparing its peak area to that

of the standard.

Notes: This method is scalable and can be adapted for preparative separation to isolate

impurities.[2] It is also suitable for pharmacokinetic studies.[2]

Sample Preparation HPLC Injection RP-HPLC Separation Detection (UV/MS) Data Analysis

Click to download full resolution via product page

Caption: Workflow for the analysis of 2-methyloctanal by RP-HPLC.

Conclusion
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2-Methyloctanal is a valuable aldehyde with a complex isomeric landscape. A comprehensive

understanding of its structural formula, the nature of its constitutional and stereoisomers, and

its physicochemical properties is fundamental for its effective utilization in research and

industry. The analytical methods outlined provide a basis for the quality control and further

investigation of this compound. This guide serves as a foundational resource for professionals

engaged in chemical synthesis, flavor and fragrance development, and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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